Cas no 53844-98-7 (2,4-Dihydroxy-5-nitrobenzaldehyde)
53844-98-7 structure
Product Name:2,4-Dihydroxy-5-nitrobenzaldehyde
CAS No:53844-98-7
MF:C7H5NO5
MW:183.118302106857
MDL:MFCD06009697
CID:821610
PubChem ID:735456
Update Time:2025-04-19
2,4-Dihydroxy-5-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dihydroxy-5-nitrobenzaldehyde
- benzaldehyde, 2,4-dihydroxy-5-nitro-
- 2,4-dihydroxy-5-nitro-benzaldehyde
- AKOS000273766
- CS-0206918
- DTXSID40352772
- ALBB-026239
- STL416925
- 53844-98-7
- SCHEMBL1607530
- MWDICCJVJOMHSI-UHFFFAOYSA-N
- MFCD06009697
-
- MDL: MFCD06009697
- Inchi: 1S/C7H5NO5/c9-3-4-1-5(8(12)13)7(11)2-6(4)10/h1-3,10-11H
- InChI Key: MWDICCJVJOMHSI-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C=O)C=C1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 183.01675
- Monoisotopic Mass: 183.01677226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 100.67
2,4-Dihydroxy-5-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144072-5g |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 97% | 5g |
$828.40 | 2023-09-01 | |
| TRC | D268095-250mg |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | D268095-500mg |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | D268095-1000mg |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 1g |
$ 720.00 | 2022-06-05 | ||
| abcr | AB415822-500 mg |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 500MG |
€254.60 | 2023-01-21 | ||
| abcr | AB415822-1 g |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB415822-500mg |
2,4-Dihydroxy-5-nitrobenzaldehyde; . |
53844-98-7 | 500mg |
€269.00 | 2025-04-18 | ||
| abcr | AB415822-1g |
2,4-Dihydroxy-5-nitrobenzaldehyde; . |
53844-98-7 | 1g |
€317.00 | 2025-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1277588-250mg |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 97% | 250mg |
¥612.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1277588-1g |
2,4-Dihydroxy-5-nitrobenzaldehyde |
53844-98-7 | 97% | 1g |
¥1540.00 | 2024-05-09 |
2,4-Dihydroxy-5-nitrobenzaldehyde Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:53844-98-7)2,4-Dihydroxy-5-nitrobenzaldehyde
Order Number:A1163256
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:17
Price ($):1074.0
Email:sales@amadischem.com
2,4-Dihydroxy-5-nitrobenzaldehyde Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
53844-98-7 (2,4-Dihydroxy-5-nitrobenzaldehyde) Related Products
- 97-51-8(5-Nitrosalicylaldehyde)
- 5274-70-4(2-hydroxy-3-nitro-benzaldehyde)
- 2460-59-5(2-Hydroxy-3,5-dinitrobenzaldehyde)
- 3328-77-6(Ethanone,1-(2,4-dihydroxy-5-nitrophenyl)-)
- 66620-31-3(5-methoxy-3-nitrosalicylaldehyde)
- 144240-75-5(Benzaldehyde, 2,3-dihydroxy-4-nitro-)
- 6468-19-5(Benzaldehyde,2,4-dimethoxy-5-nitro-)
- 89684-58-2(1-(2,4-dihydroxy-3-nitro-phenyl)ethanone)
- 3011-34-5(4-Formyl-2-nitrophenol)
- 52132-61-3(3,5-Dinitro-4-hydroxybenzaldehyde)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:53844-98-7)2,4-Dihydroxy-5-nitrobenzaldehyde
Purity:99%
Quantity:10g
Price ($):1074.0